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Introduction
1-Iodo-2-methoxynaphthalene is an aromatic organic compound with the chemical formula

C₁₁H₉IO.[1][2] As a halogenated derivative of methoxynaphthalene, its physical and chemical

properties are of significant interest in synthetic organic chemistry and potentially in the

development of novel pharmaceutical agents. Aryl halides, in general, are crucial building

blocks in cross-coupling reactions, enabling the formation of complex molecular architectures.

This guide provides a detailed overview of the core physical properties of 1-Iodo-2-
methoxynaphthalene, along with general experimental protocols for their determination and a

typical workflow for its synthesis and characterization.

Core Physical and Chemical Properties
The physical and chemical properties of 1-Iodo-2-methoxynaphthalene are summarized in

the table below. These parameters are essential for its handling, characterization, and

application in a laboratory setting.
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Property Value Source(s)

Molecular Formula C₁₁H₉IO [1][2]

Molecular Weight 284.09 g/mol [1]

Appearance

Not explicitly stated, but aryl

halides are typically colorless,

crystalline solids or liquids.

[3]

Melting Point 88 °C

Boiling Point
348.1 °C at 760 mmHg; 141-

142 °C at 2 Torr

Density 1.674 g/cm³

Refractive Index 1.674

Vapor Pressure 0.000103 mmHg at 25°C

Flash Point 164.3 °C

Solubility

Generally insoluble in water,

but soluble in organic solvents

like alcohol, ether, or benzene.

[3]

LogP 3.453

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
1

Rotatable Bond Count 1

Experimental Methodologies
While specific experimental protocols for the determination of every physical property of 1-
Iodo-2-methoxynaphthalene are not readily available in the public domain, standard organic

chemistry laboratory procedures are applicable.

Synthesis of Aryl Iodides: A General Protocol
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Aryl iodides can be synthesized through various methods. One common approach involves the

reaction of arylhydrazines with iodine. The following is a general procedure that can be adapted

for the synthesis of 1-Iodo-2-methoxynaphthalene from 2-methoxy-1-naphthylhydrazine.

Procedure:

To a round-bottomed flask, add the desired arylhydrazine hydrochloride derivative (1

equivalent), iodine (I₂) (1 equivalent), and a minimal amount of a suitable solvent such as

dimethyl sulfoxide (DMSO).

The reaction mixture is then stirred at a moderately elevated temperature (e.g., 60 °C) for

several hours under a normal atmosphere.

Upon completion, the mixture is cooled to room temperature.

A quenching solution, such as saturated aqueous sodium thiosulfate (Na₂S₂O₃), is added to

remove any unreacted iodine, followed by the addition of water.

The aqueous mixture is then extracted multiple times with an organic solvent (e.g.,

chloroform or ethyl acetate).

The combined organic layers are dried over an anhydrous drying agent like sodium sulfate

(Na₂SO₄) and then concentrated under reduced pressure.

The resulting crude product can be purified using silica gel column chromatography with an

appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to yield the pure aryl

iodide.

Determination of Melting Point
The melting point of a solid organic compound is a key indicator of its purity.

Procedure:

A small amount of the crystalline 1-Iodo-2-methoxynaphthalene is finely crushed and

packed into a capillary tube, which is then sealed at one end.[4]
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The capillary tube is attached to a thermometer and placed in a heating bath (such as a

Thiele tube containing mineral oil) or a modern melting point apparatus.[4]

The sample is heated slowly, at a rate of approximately 1-2 °C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first liquid appears and the temperature at which the entire

solid has melted are recorded as the melting point range. A sharp melting point range

(typically 0.5-1.0 °C) is indicative of a pure compound.

Determination of Boiling Point
For liquid compounds or those that can be distilled, the boiling point is a fundamental physical

property.

Procedure (Capillary Method):

A small amount of the liquid is placed in a small test tube or fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The test tube is attached to a thermometer and heated in a suitable apparatus, such as a

Thiele tube.[5]

The apparatus is heated gently until a rapid and continuous stream of bubbles emerges from

the open end of the capillary tube.[6]

The heat is then removed, and the temperature at which the bubbling ceases and the liquid

begins to enter the capillary tube is recorded as the boiling point.[5]

Visualized Workflow: Synthesis and
Characterization
The following diagram illustrates a typical experimental workflow for the synthesis and

subsequent characterization of an organic compound like 1-Iodo-2-methoxynaphthalene.
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Caption: A generalized workflow for the synthesis and characterization of an organic

compound.

Conclusion
This technical guide provides a consolidated source of information on the key physical

properties of 1-Iodo-2-methoxynaphthalene. The data presented in a structured format, along

with generalized experimental protocols, offers valuable insights for researchers and

professionals in the fields of chemistry and drug development. The provided workflow diagram

further elucidates the logical progression of synthesis and characterization for such

compounds. A thorough understanding of these fundamental properties is crucial for the

successful application of 1-Iodo-2-methoxynaphthalene in further research and development

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Iodo-2-methoxynaphthalene | C11H9IO | CID 269493 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1-IODO-2-METHOXY-NAPHTHALENE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

3. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1296216?utm_src=pdf-body-img
https://www.benchchem.com/product/b1296216?utm_src=pdf-body
https://www.benchchem.com/product/b1296216?utm_src=pdf-body
https://www.benchchem.com/product/b1296216?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/269493
https://pubchem.ncbi.nlm.nih.gov/compound/269493
https://www.sigmaaldrich.com/GB/en/product/aldrich/r268720
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

5. vijaynazare.weebly.com [vijaynazare.weebly.com]

6. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 1-Iodo-2-methoxynaphthalene]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1296216#physical-properties-of-1-iodo-2-
methoxynaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.benchchem.com/product/b1296216#physical-properties-of-1-iodo-2-methoxynaphthalene
https://www.benchchem.com/product/b1296216#physical-properties-of-1-iodo-2-methoxynaphthalene
https://www.benchchem.com/product/b1296216#physical-properties-of-1-iodo-2-methoxynaphthalene
https://www.benchchem.com/product/b1296216#physical-properties-of-1-iodo-2-methoxynaphthalene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1296216?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

